Cas no 19202-21-2 (2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-)

• Product Name: 2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
• CAS No: 19202-21-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 138356
• PubChem ID: 765514
• Update Time: 2025-04-19

2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
• (E)-3-PHENYL-1-(PYRROLIDIN-1-YL)PROP-2-EN-1-ONE
• (2E)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
• (E)-1-(1-oxo-3-phenyl-2-propenyl)pyrrolidine
• 1-(1-Oxo-3-phenyl-2-propenyl)pyrrolidine
• 1-(3-Phenylacryloyl)pyrrolidine
• 1-[(2E)-3-phenylprop-2-enoyl]pyrrolidine
• 1-[1-oxo-3-phenyl-2E-propenyl]-pyrrolidine
• 3-phenyl-1-pyrrolidinoprop-2-en-1-one
• N-(trans-cinnamoyl)pyrrolidine
• Pyrrolizinostyryl ketone
• 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine #
• HMS1578F22
• Pyrrolidine, 1-cinnamoyl-
• trans-N-cinnamoyl pyrrolidine
• CHEMBL2229614
• AKOS000716448
• AB01334893-02
• AK-968/09000040
• CCA43821
• JSIGICUAXLIURX-CMDGGOBGSA-
• CHEBI:157709
• JSIGICUAXLIURX-CMDGGOBGSA-N
• CS-0017281
• SCHEMBL692258
• (E)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
• CL-323509
• NCGC00343001-01
• 1-Cinnamoylpyrrolidine
• 52438-21-8
• DTXSID701260488
• (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one
• 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine
• 19202-21-2
• SCHEMBL692257
• FS-8742
• InChI=1/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
• HY-N1620
• DTXSID10940847
• CBDivE_013823
• cinnamic acid pyrrolidid
• 3-Phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
• InChI Key： JSIGICUAXLIURX-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.26010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives